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Oleandrin Concentration by Plant Part

The following table consolidates findings from multiple studies on oleandrin concentration in different parts

of the Nerium oleander plant.

Plant Part
Concentration
Range

Notes
Source
(Location)

Leaves 0.12 - 5.49 mg/g
(0.012% - 0.549%)

Often the plant part with the highest
concentration after roots; varies by region,

cultivar, and environment [1] [2] [3].

Algeria,
Syria

Flowers 0.05 - 0.25 mg/g

(0.005% - 0.025%)

Consistently contains a lower

concentration of oleandrin than leaves [1]
[3].

Algeria,

Syria

Roots 0.12 - 0.64 mg/g Reported to have the highest
concentration, 1.5 to 2 times greater than

leaves [1].

Syria

Stems/Branches 0.04 - 0.62 mg/g

(0.004% - 0.062%)

Typically contains the lowest concentration

of oleandrin [1] [3].

Algeria,

Syria
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Experimental Protocols for Quantification

The data in the summary table is generated primarily through chromatographic techniques. Here are the

detailed methodologies for the two most relevant studies:

Protocol 1: UHPLC-DAD Method for Dried Leaves (2024) [2]

This recent study developed a validated Ultra-High-Performance Liquid Chromatography method coupled

with a Diode Array Detector (UHPLC-DAD).

Sample Preparation: Dried leaf samples were ground into a homogeneous powder. A precise weight

was extracted with methanol using an ultrasonic bath.
Chromatography:

Column: Reversed-phase C18 column.
Mobile Phase: A gradient of water and acetonitrile, both acidified with orthophosphoric acid.

Detection: DAD at a wavelength of 220 nm.
Internal Standard: Amygdalin was used for accurate quantification.

Method Validation: The method was validated for linearity (0.1–25 µg/mL), precision, and
accuracy, meeting international standards for analytical chemistry.

The workflow for this protocol can be summarized as follows:
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Collect & Dry Leaves

Grind to Powder

Extract with Methanol
(Ultrasonic Bath)

Filter Extract

UHPLC-DAD Analysis
(C18 Column, Acetonitrile/Water)

Quantify vs. Standard Curve
(Internal Standard: Amygdalin)

Click to download full resolution via product page

Experimental workflow for UHPLC-DAD analysis of oleandrin.

Protocol 2: HPLC-DAD Analysis Across Algeria (2017) [3]

This broader survey study used High-Performance Liquid Chromatography (HPLC) to analyze samples from

across Algeria.

Sample Preparation: Plant materials were rapidly dried at 80°C for 40 minutes immediately after
collection to preserve stability. The dried material was then powdered.

Extraction: Powdered samples were mixed with a methanol-water (9:1) solution. The extraction
involved vortexing, sonication, and centrifugation. The supernatant was then concentrated using a

rotary evaporator.
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Chromatography:

Apparatus: Waters 2695 system with a Symmetry C18 column.
Detection: Diode Array Detector (DAD).

Quantification: Oleandrin was quantified against a reference standard of known purity.

Key Influencing Factors & Toxicological Significance

For researchers, it is critical to understand that oleandrin concentration is not static and is influenced by

several factors:

Plant Organ: The consistent finding across studies is a clear hierarchy: Roots > Leaves > Flowers >
Stems/Branches [1] [3].

Environmental & Genetic Factors: Significant variations in oleandrin levels are linked to the plant's
geographical location (wild vs. cultivated) [2], soil conditions, light exposure, and the specific

cultivar or "variety" of the plant [3].

From a drug development and safety perspective, the high concentration in leaves is doubly important. Not

only does it identify leaves as the most viable raw material for extraction, but it also underscores the severe

toxicity risk, as ingestion of even a few leaves can be fatal [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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in-leaves-vs-flowers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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